2-Amino-5-(benzyloxy)pyrimidin-4(3h)-one
Overview
Description
2-Amino-5-(benzyloxy)pyrimidin-4(3h)-one, also known as 2-APB, is a synthetic compound that has been widely used in scientific research. It is a member of the pyrimidine family and has been studied for its potential applications in the fields of biochemistry and physiology. 2-APB has been found to act as an intracellular calcium release activator, making it a valuable tool for studying the effects of calcium on cell physiology. In addition, it has been used to study the effects of calcium on various biochemical pathways, as well as its potential therapeutic applications.
Scientific Research Applications
Synthesis and Application in Unnatural Amino Acids
Researchers have utilized the p-benzyloxybenzyloxy group to mask the oxo function of the 4(3H)-pyrimidinone ring in the synthesis of new unnatural amino acids. This innovative approach involves an aromatic nucleophilic substitution reaction, demonstrating the compound's utility in creating novel amino acid derivatives for potential applications in drug design and biomolecular research (ElMarrouni & Heras, 2015).
Antimicrobial and Insecticidal Potential
Another study explored the synthesis of pyrimidine linked pyrazole heterocyclics, showing significant antimicrobial and insecticidal potential. This suggests the versatility of the compound in contributing to the development of new pesticides and antimicrobial agents, highlighting its importance in agricultural and pharmaceutical industries (Deohate & Palaspagar, 2020).
Corrosion Inhibition
The benzyl substitution on pyrimidine derivatives, including structures related to 2-Amino-5-(benzyloxy)pyrimidin-4(3h)-one, has been investigated for its corrosion inhibition performance on mild steel in acidic solutions. This research opens up new avenues for the compound's application in industrial corrosion protection, showcasing its utility in materials science (Hou et al., 2019).
Crystal Structure and Theoretical Studies
The compound's derivatives have been synthesized and structurally characterized, with further exploration into their electronic structure using density functional theory (DFT). Such studies provide valuable insights into the compound's chemical reactivity and potential applications in designing molecules with desired properties for various scientific fields (Murugavel et al., 2014).
Anti-HIV Activity
Research into the synthesis and biological evaluation of pyrimidin-4(3H)-one derivatives as potential non-nucleoside HIV-1 reverse transcriptase inhibitors highlights the compound's potential in contributing to the development of new antiretroviral drugs. This underscores its significance in medical research, particularly in the fight against HIV/AIDS (Khalifa & Al-Omar, 2014).
Mechanism of Action
Target of Action
Pyrimidine derivatives have been known to interact with various biological targets such as fibroblast growth factor receptors (fgfrs) .
Mode of Action
It’s worth noting that pyrimidine derivatives have been reported to inhibit fgfrs, which play an essential role in various types of tumors .
Biochemical Pathways
Fgfr inhibitors, which pyrimidine derivatives can be, are known to affect the ras–mek–erk, plcγ, and pi3k–akt signaling pathways .
Result of Action
Fgfr inhibitors, which pyrimidine derivatives can be, have been reported to inhibit cell proliferation and induce apoptosis .
properties
IUPAC Name |
2-amino-5-phenylmethoxy-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c12-11-13-6-9(10(15)14-11)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H3,12,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXXPDGSSPYTMKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CN=C(NC2=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70294176 |
Source
|
| Record name | 2-amino-5-(benzyloxy)pyrimidin-4(3h)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70294176 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-(benzyloxy)pyrimidin-4(3h)-one | |
CAS RN |
93534-87-3 |
Source
|
| Record name | 93534-87-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=94995 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-amino-5-(benzyloxy)pyrimidin-4(3h)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70294176 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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